Cas no 1254099-88-1 (3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione)

• Product Name: 3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione
• CAS No: 1254099-88-1
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• CID: 5321409
• PubChem ID: 145867217
• Update Time: 2025-07-17

3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione Chemical and Physical Properties

Names and Identifiers

• Z3225749882
• 4,6,7,8-Tetrahydro-3H-pyrrolo[2,1-c][1,2,4,6]thiatriazine 2,2-dioxide
• 3H,4H,6H,7H,8H-2lambda6-pyrrolo[2,1-c][1,2,4,6]thiatriazine-2,2-dione
• 3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione

• Inchi： 1S/C5H9N3O2S/c9-11(10)6-4-8-3-1-2-5(8)7-11/h6H,1-4H2
• InChI Key： GVXDUJGRCAQVQD-UHFFFAOYSA-N
• SMILES： S1(N=C2CCCN2CN1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 289
• XLogP3: -1
• Topological Polar Surface Area: 70.2

Additional information on 3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione

Recent Advances in the Study of 3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione (CAS: 1254099-88-1)

The compound 3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione (CAS: 1254099-88-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiatriazine and pyrrolo fused ring system, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural elucidation, and biological activities, particularly in the context of drug discovery and development.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have reported a novel multi-step synthesis protocol that allows for the production of 3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione with high yield and purity. The protocol involves the use of readily available starting materials and employs green chemistry principles to minimize environmental impact. This breakthrough has facilitated further exploration of the compound's pharmacological properties.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione exhibits potent inhibitory effects against specific enzymatic targets. For instance, it has been shown to selectively inhibit certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may have applications in oncology, where it has shown efficacy in inhibiting tumor cell proliferation in certain cancer models.

Structural-activity relationship (SAR) studies have also been conducted to elucidate the molecular basis of the compound's biological effects. These studies have identified key functional groups within the molecule that are critical for its activity, providing valuable insights for the design of derivatives with enhanced potency and selectivity. Computational modeling and X-ray crystallography have been employed to visualize the interaction between the compound and its target proteins, further advancing our understanding of its mechanism of action.

Despite these promising findings, challenges remain in the development of 3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique structural features and biological activities make it a compelling candidate for further investigation in the field of drug discovery.

In conclusion, recent research on 3H,4H,6H,7H,8H-2lambda6-pyrrolo2,1-c1,2,4,6thiatriazine-2,2-dione (CAS: 1254099-88-1) has highlighted its potential as a versatile scaffold for the development of novel therapeutics. Continued efforts in synthesis optimization, biological evaluation, and mechanistic studies will be essential to fully realize its therapeutic potential. This compound represents an exciting area of research with significant implications for the future of chemical biology and pharmaceutical sciences.